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Compound of Interest

Compound Name: ZINC000104379474

Cat. No.: B15568206

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZINC000104379474, identified as Zinc Chloride (ZnCl2), is a readily available inorganic
compound with diverse applications in chemical synthesis and biological research. This
document provides a comprehensive technical overview of its commercial availability, its
modulatory effects on key signaling pathways, and detailed experimental protocols for
researchers investigating its biological activities.

Commercial Availability and Suppliers

ZINC000104379474 is widely available from numerous chemical suppliers in various grades,
purities, and formulations to suit a range of research needs. Researchers can procure Zinc
Chloride in forms such as anhydrous powder, granules, and solutions of varying
concentrations.

Table 1: Commercial Suppliers and Product Offerings for ZINC000104379474 (Zinc Chloride)
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Supplier Product Description Grade

) S Zinc chloride, 99.99%, (trace )
Thermo Fisher Scientific ] Trace Metal Basis
metal basis), anhydrous

Lab Alley Zinc Chloride, Granular Lab Grade
Lab Alley Zinc Chloride, 50% Solution Lab Grade
PhytoTech Labs Zinc Chloride Research and Laboratory Use
o Zinc Chloride, lab grade,
Azer Scientific Lab Grade
Granular

Biological Activity and Signaling Pathways

Zinc Chloride has been shown to exert significant effects on various cellular processes by
modulating key signaling pathways. This section details its known involvement in the TGF-
B1/TNF-a and VEGF signaling cascades.

Modulation of TGF-1 and TNF-a Signaling in Human
Lens Epithelial Cells

Studies have demonstrated that high concentrations of Zinc Chloride can inhibit the migration
and proliferation of human lens epithelial (HLE) B-3 cells. [1]This effect is mediated through the
differential regulation of Transforming Growth Factor-beta 1 (TGF-31) and Tumor Necrosis
Factor-alpha (TNF-a) signaling pathways. Specifically, Zinc Chloride treatment leads to a
decrease in the expression of TGF-1 while increasing the expression of TNF-a at both the
gene and protein levels. [1]This signaling modulation ultimately results in the induction of

apoptosis and necrosis in HLE B-3 cells. [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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